Ethyl 2,3,4,5,6-pentamethylbenzoylformate

• IUPAC Name: ethyl 2-oxo-2-(2,3,4,5,6-pentamethylphenyl)acetate
• InChI: InChI=1S/C15H20O3/c1-7-18-15(17)14(16)13-11(5)9(3)8(2)10(4)12(13)6/h7H2,1-6H3
• InChI Key: SCIVTBWGVQKNSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=C(C(=C(C(=C1C)C)C)C)C
• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• CAS No.: 951888-76-9

Description

Ethyl 2,3,4,5,6-pentamethylbenzoylformate is a chemical compound with the molecular formula C15H20O3. It is also known by its IUPAC name, ethyl 2-oxo-2-(2,3,4,5,6-pentamethylphenyl)acetate. The compound appears as a white solid.

Molecular Structure Analysis

The molecular weight of this compound is 248.32 g/mol. Its molecular structure can be represented by the Hill notation: C15H20O3.

Physical and Chemical Properties Analysis

This compound is a white solid. It has 3 hydrogen bond acceptors. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available sources.

Scientific Research Applications

Synthesis and Characterization

• A study described the synthesis of 3,5‐dichloro‐6‐ethyl‐2,4‐dihydroxybenzoic acid from ethyl 2-pentenoate and ethyl acetoacetate, demonstrating the potential for creating complex molecules through multi-step synthetic pathways (Alexy & Scharf, 1991).

Chemical Modifications and Applications

• Research on bis[2-(trialkylsilyl)ethyl]N,N-dialkylphosphoramidites for synthesizing phosphate monoesters suggests a wide range of chemical modifications and applications, including those potentially relevant to "Ethyl 2,3,4,5,6-pentamethylbenzoylformate" (Ross et al., 1995).

Advanced Organic Synthesis

• The versatility of ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate for synthesizing a wide range of trifluoromethyl heterocycles highlights the advanced techniques in organic synthesis that could apply to the synthesis and application of "this compound" (Honey et al., 2012).

Pharmacological Interest

• Studies on substituted 5H-dibenzo[c,h][1,6]naphthyridin-6-ones and their biological activities suggest the relevance of chemical substitutions on ethyl groups for enhancing biological activity, potentially applicable to the chemical structure of interest (Sharma et al., 2009).

Analytical and Material Science Applications

• The synthesis and characterization of ethyl-2-(substituted-(2-benzylidenehydrazinyl))thiazole-4-carboxylate derivatives, and their potential in technology applications, offer insights into the synthesis, characterization, and application areas relevant to similar compounds (Haroon et al., 2019).